Cas no 2229135-33-3 (2-methyl-2-(1-methylcyclopropyl)propan-1-ol)

• Product Name: 2-methyl-2-(1-methylcyclopropyl)propan-1-ol
• CAS No: 2229135-33-3
• MF: C₈H₁₆O
• MW: 128.212042808533
• CID: 5924081
• PubChem ID: 165616467
• Update Time: 2025-11-02

2-methyl-2-(1-methylcyclopropyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-(1-methylcyclopropyl)propan-1-ol
• 2229135-33-3
• EN300-1803643

• Inchi： 1S/C8H16O/c1-7(2,6-9)8(3)4-5-8/h9H,4-6H2,1-3H3
• InChI Key： FKNMBWBITQYMCX-UHFFFAOYSA-N
• SMILES： OCC(C)(C)C1(C)CC1

Computed Properties

• Exact Mass: 128.120115130g/mol
• Monoisotopic Mass: 128.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols

Additional information on 2-methyl-2-(1-methylcyclopropyl)propan-1-ol

Comprehensive Guide to 2-methyl-2-(1-methylcyclopropyl)propan-1-ol (CAS No. 2229135-33-3): Properties, Applications, and Market Insights

2-methyl-2-(1-methylcyclopropyl)propan-1-ol (CAS No. 2229135-33-3) is a unique organic compound that has garnered significant attention in the chemical and pharmaceutical industries due to its distinctive molecular structure and versatile applications. This tertiary alcohol features a cyclopropyl group, which contributes to its stability and reactivity, making it a valuable intermediate in synthetic chemistry. Researchers and manufacturers are increasingly exploring its potential in fragrance formulations, agrochemicals, and specialty materials.

The molecular formula of 2-methyl-2-(1-methylcyclopropyl)propan-1-ol is C₈H₁₆O, with a molecular weight of 128.21 g/mol. Its structure includes a hydroxyl group attached to a carbon atom that is also bonded to two methyl groups and a 1-methylcyclopropyl moiety. This arrangement imparts unique steric and electronic properties, influencing its solubility, boiling point, and chemical behavior. The compound typically appears as a colorless to pale yellow liquid with a mild, characteristic odor, making it suitable for applications where odor profile is a consideration.

One of the most prominent applications of 2-methyl-2-(1-methylcyclopropyl)propan-1-ol is in the fragrance industry. Its molecular structure allows it to act as a precursor for various aroma chemicals, contributing to fresh, woody, or citrus-like notes in perfumes and personal care products. With the growing demand for sustainable and long-lasting fragrances, this compound has become a subject of research for novel scent formulations. Additionally, its stability under different pH conditions makes it a candidate for use in household and industrial cleaning products.

In the pharmaceutical sector, 2-methyl-2-(1-methylcyclopropyl)propan-1-ol serves as a building block for the synthesis of more complex molecules. Medicinal chemists are investigating its potential in drug discovery, particularly in the development of small-molecule therapeutics. The cyclopropyl ring in its structure is known to enhance metabolic stability, which is a desirable trait in drug candidates. While not a drug itself, this compound's role in facilitating the creation of bioactive molecules underscores its importance in modern pharmacology.

The agrochemical industry also benefits from derivatives of 2-methyl-2-(1-methylcyclopropyl)propan-1-ol. Researchers are exploring its use in the synthesis of plant growth regulators and environmentally friendly pesticides. As global agriculture shifts toward sustainable practices, compounds with lower environmental impact, such as this one, are gaining traction. Its potential to degrade into non-toxic byproducts makes it an attractive option for green chemistry applications in farming and horticulture.

From a market perspective, the demand for 2-methyl-2-(1-methylcyclopropyl)propan-1-ol is expected to grow steadily in the coming years. The compound's versatility across multiple industries, coupled with increasing investments in specialty chemicals, positions it as a valuable material in the global market. Manufacturers are focusing on optimizing production processes to meet the rising demand while maintaining high purity standards. Regional markets in North America, Europe, and Asia-Pacific are particularly active, with research institutions and chemical companies collaborating to explore new applications.

Quality control and regulatory compliance are critical aspects of working with 2-methyl-2-(1-methylcyclopropyl)propan-1-ol. Reputable suppliers provide detailed technical data sheets, including information on purity, storage conditions, and handling precautions. While the compound is not classified as hazardous under standard regulations, proper laboratory practices should always be followed to ensure safe usage. Analytical techniques such as gas chromatography (GC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to verify the identity and purity of the material.

Innovations in synthetic methodology continue to expand the utility of 2-methyl-2-(1-methylcyclopropyl)propan-1-ol. Recent publications have described novel catalytic approaches to its preparation, offering improved yields and reduced environmental impact compared to traditional methods. These advancements align with the broader trend of green chemistry in the chemical industry, where efficiency and sustainability are paramount. As synthetic protocols evolve, the accessibility and applicability of this compound are likely to increase further.

For researchers and industry professionals seeking detailed information about 2-methyl-2-(1-methylcyclopropyl)propan-1-ol, several resources are available. Peer-reviewed journals in organic chemistry frequently publish studies involving this compound, while patent databases reveal its use in various proprietary formulations. The compound's CAS number, 2229135-33-3, serves as a unique identifier for precise literature searches and regulatory documentation. Collaboration between academic and industrial researchers continues to uncover new dimensions of this molecule's potential.

Looking ahead, 2-methyl-2-(1-methylcyclopropyl)propan-1-ol is poised to maintain its relevance in chemical research and industrial applications. Its combination of structural features—including the cyclopropyl ring and tertiary alcohol functionality—provides a platform for diverse chemical transformations. As industries increasingly prioritize sustainable and efficient chemical processes, compounds like this one will play a crucial role in meeting technological and environmental challenges. Ongoing research will undoubtedly reveal additional applications and optimized synthetic routes for this versatile molecule.